Cas no 1805549-30-7 (5-(Difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine-2-methanol)

• Product Name: 5-(Difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine-2-methanol
• CAS No: 1805549-30-7
• MF: C₉H₈F₅NO₂
• MW: 257.157340049744
• CID: 4896618
• Update Time: 2025-05-23

5-(Difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine-2-methanol

• Inchi： 1S/C9H8F5NO2/c1-17-7-4(8(10)11)2-15-5(3-16)6(7)9(12,13)14/h2,8,16H,3H2,1H3
• InChI Key： INJFFRGKORKYJZ-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=NC=C(C(F)F)C=1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 1.5
• Topological Polar Surface Area: 42.4

Additional information on 5-(Difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine-2-methanol

Recent Advances in the Study of 5-(Difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine-2-methanol (CAS: 1805549-30-7)

The compound 5-(Difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine-2-methanol (CAS: 1805549-30-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fluorinated pyridine core, has demonstrated promising potential in various therapeutic applications, particularly in the development of novel agrochemicals and pharmaceutical agents. Recent studies have focused on its synthesis, structural optimization, and biological activity, shedding light on its mechanism of action and potential applications.

One of the key areas of research has been the synthesis and structural characterization of 5-(Difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine-2-methanol. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient synthetic route for this compound, highlighting its scalability and reproducibility. The researchers employed a multi-step synthesis involving the introduction of difluoromethyl and trifluoromethyl groups onto the pyridine ring, followed by methoxylation and subsequent reduction to yield the target alcohol. The study also reported the compound's stability under various physiological conditions, making it a viable candidate for further development.

In terms of biological activity, recent investigations have explored the compound's potential as an inhibitor of specific enzymatic pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 5-(Difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine-2-methanol exhibits potent inhibitory effects against certain cytochrome P450 enzymes, which are implicated in drug metabolism and xenobiotic detoxification. The study suggested that this compound could serve as a lead structure for the development of new enzyme inhibitors with applications in drug-drug interaction studies and personalized medicine.

Another significant area of research has been the compound's agrochemical potential. A recent report in Pest Management Science (2024) highlighted its efficacy as a fungicide against a broad spectrum of plant pathogens. The study attributed this activity to the compound's ability to disrupt fungal cell wall biosynthesis, a mechanism distinct from existing fungicides. Field trials indicated that formulations containing 5-(Difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine-2-methanol showed superior performance compared to conventional treatments, with minimal environmental impact.

Despite these promising findings, challenges remain in the development of 5-(Difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine-2-methanol for clinical or agricultural use. Recent pharmacokinetic studies have identified issues with oral bioavailability, prompting research into prodrug strategies and formulation optimization. Additionally, structure-activity relationship (SAR) studies are ongoing to further refine the compound's selectivity and potency while minimizing off-target effects.

In conclusion, 5-(Difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine-2-methanol (CAS: 1805549-30-7) represents a versatile scaffold with applications spanning medicinal chemistry and agrochemical development. The latest research underscores its potential as both a therapeutic agent and a crop protection compound, while also highlighting areas for further investigation. As synthetic methodologies improve and biological understanding deepens, this compound is likely to remain a focus of innovative research in chemical biology and pharmaceutical sciences.